Cas no 2567497-77-0 (3-aminopyrrolidine-1-sulfonyl fluoride hydrochloride)

• Product Name: 3-aminopyrrolidine-1-sulfonyl fluoride hydrochloride
• CAS No: 2567497-77-0
• MF: C₄H₁₀ClFN₂O₂S
• MW: 204.650802135468
• MDL: MFCD32878648
• CID: 5464505
• PubChem ID: 155820303
• Update Time: 2025-10-05

3-aminopyrrolidine-1-sulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Aminopyrrolidine-1-sulfonyl fluoride;hydrochloride
• 3-aminopyrrolidine-1-sulfonyl fluoride hydrochloride
• Z4767953593

• MDL： MFCD32878648
• Inchi： 1S/C4H9FN2O2S.ClH/c5-10(8,9)7-2-1-4(6)3-7;/h4H,1-3,6H2;1H
• InChI Key： FQJMJELJISJFOL-UHFFFAOYSA-N
• SMILES： Cl.S(N1CCC(C1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 204.0135546 g/mol
• Monoisotopic Mass: 204.0135546 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.65
• Topological Polar Surface Area: 71.8

Additional information on 3-aminopyrrolidine-1-sulfonyl fluoride hydrochloride

Comprehensive Overview of 3-Aminopyrrolidine-1-sulfonyl Fluoride Hydrochloride (CAS 2567497-77-0)

3-Aminopyrrolidine-1-sulfonyl fluoride hydrochloride (CAS 2567497-77-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern medicinal chemistry and bioconjugation research. This compound, characterized by its unique pyrrolidine backbone and reactive sulfonyl fluoride group, serves as a versatile building block for covalent inhibitors and proteomics applications. Its molecular structure enables selective interactions with biological targets, making it a valuable tool for drug discovery and chemical biology studies.

The growing interest in 3-aminopyrrolidine-1-sulfonyl fluoride hydrochloride aligns with the surge in demand for click chemistry reagents and covalent probes. Researchers frequently search for "sulfonyl fluoride applications" or "pyrrolidine derivatives in drug design," reflecting its relevance in targeted protein degradation (TPD) and activity-based protein profiling (ABPP). Unlike traditional inhibitors, this compound's fluorosulfate moiety forms stable bonds with nucleophilic amino acids, enabling precise enzyme inhibition—a hot topic in cancer therapeutics and neurodegenerative disease research.

From a synthetic perspective, CAS 2567497-77-0 exemplifies advancements in organofluorine chemistry. Its hydrochloride salt form enhances solubility, addressing common challenges in small-molecule screening. Recent publications highlight its utility in designing covalent kinase inhibitors, a trending subtopic in precision medicine forums. The compound’s stability under physiological conditions also makes it ideal for in vivo studies, a key consideration for researchers investigating "bioorthogonal reactions" or "proteome-wide covalent ligand discovery."

Quality control of 3-aminopyrrolidine-1-sulfonyl fluoride hydrochloride requires rigorous HPLC and NMR validation, as purity directly impacts binding affinity and off-target effects—a frequent concern in high-throughput screening. Suppliers often emphasize batch-to-batch consistency, responding to queries like "CAS 2567497-77-0 purity standards" or "sulfonyl fluoride storage conditions." Proper handling in anhydrous environments is critical to preserve its reactivity, a detail underscored in chemical stability discussions.

In summary, CAS 2567497-77-0 represents a cutting-edge intersection of structural biology and covalent drug design. Its dual functionality—combining a primary amine for further derivatization with a fluorosulfonyl warhead—positions it as a pivotal reagent for next-generation therapeutic development. As the scientific community increasingly explores "irreversible inhibitors" and "fragment-based drug discovery," this compound’s role is poised to expand, solidifying its status as a cornerstone in chemical probe toolkits.